N-(1-cyanocycloheptyl)-2-[(2,6-dimethylphenyl)amino]acetamide

• IUPAC Name: N-(1-cyanocycloheptyl)-2-(2,6-dimethylanilino)acetamide
• InChI: InChI=1S/C18H25N3O/c1-14-8-7-9-15(2)17(14)20-12-16(22)21-18(13-19)10-5-3-4-6-11-18/h7-9,20H,3-6,10-12H2,1-2H3,(H,21,22)
• InChI Key: NRBTYYPFUWOQSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NCC(=O)NC2(CCCCCC2)C#N
• Molecular Formula: C18H25N3O
• Molecular Weight: 299.4 g/mol

Description

N-(1-cyanocycloheptyl)-2-[(2,6-dimethylphenyl)amino]acetamide, also known as CCDA, is a chemical compound that has been extensively studied for its potential applications in scientific research. CCDA belongs to the family of N-acyl amino acid derivatives and has been shown to possess a variety of biological activities.

Mechanism of Action

The exact mechanism of action of N-(1-cyanocycloheptyl)-2-[(2,6-dimethylphenyl)amino]acetamide is not fully understood. However, it is believed to exert its biological effects by modulating various signaling pathways in cells. N-(1-cyanocycloheptyl)-2-[(2,6-dimethylphenyl)amino]acetamide has been shown to inhibit the activity of protein kinase C, which is involved in cell signaling and regulation. It has also been shown to inhibit the activity of cyclooxygenase-2, which is involved in the inflammatory response.
Biochemical and Physiological Effects:
N-(1-cyanocycloheptyl)-2-[(2,6-dimethylphenyl)amino]acetamide has been shown to possess a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis in cancer cells, and inhibit the production of pro-inflammatory cytokines. In addition, N-(1-cyanocycloheptyl)-2-[(2,6-dimethylphenyl)amino]acetamide has been shown to possess analgesic activity in animal models of pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(1-cyanocycloheptyl)-2-[(2,6-dimethylphenyl)amino]acetamide in lab experiments is its potential for use in cancer treatment. N-(1-cyanocycloheptyl)-2-[(2,6-dimethylphenyl)amino]acetamide has been shown to possess anti-cancer activity and may be a promising candidate for further development as a cancer therapy.
However, one of the limitations of using N-(1-cyanocycloheptyl)-2-[(2,6-dimethylphenyl)amino]acetamide in lab experiments is its potential toxicity. N-(1-cyanocycloheptyl)-2-[(2,6-dimethylphenyl)amino]acetamide has been shown to possess cytotoxic activity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on N-(1-cyanocycloheptyl)-2-[(2,6-dimethylphenyl)amino]acetamide. One area of research is to further explore its potential as a cancer therapy. This may involve the development of new analogs of N-(1-cyanocycloheptyl)-2-[(2,6-dimethylphenyl)amino]acetamide with improved anti-cancer activity and reduced toxicity.
Another area of research is to further explore its potential as an anti-inflammatory and analgesic agent. This may involve the development of new analogs of N-(1-cyanocycloheptyl)-2-[(2,6-dimethylphenyl)amino]acetamide with improved activity and reduced toxicity.
Overall, N-(1-cyanocycloheptyl)-2-[(2,6-dimethylphenyl)amino]acetamide is a promising compound that has been extensively studied for its potential applications in scientific research. Further research is needed to fully understand its mechanism of action and to explore its potential in various applications.

Synthesis Methods

The synthesis of N-(1-cyanocycloheptyl)-2-[(2,6-dimethylphenyl)amino]acetamide is a multi-step process that involves the reaction of 1-cyanocycloheptanone with 2,6-dimethylaniline. The reaction is carried out in the presence of acetic anhydride and a catalytic amount of sulfuric acid. The resulting product is then purified by column chromatography to obtain N-(1-cyanocycloheptyl)-2-[(2,6-dimethylphenyl)amino]acetamide in its pure form.

Scientific Research Applications

N-(1-cyanocycloheptyl)-2-[(2,6-dimethylphenyl)amino]acetamide has been extensively studied for its potential applications in scientific research. One of the major areas of research is in the field of cancer treatment. N-(1-cyanocycloheptyl)-2-[(2,6-dimethylphenyl)amino]acetamide has been shown to possess anti-cancer activity by inhibiting the growth of cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
N-(1-cyanocycloheptyl)-2-[(2,6-dimethylphenyl)amino]acetamide has also been studied for its potential use as an anti-inflammatory agent. It has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the inflammatory response.
In addition, N-(1-cyanocycloheptyl)-2-[(2,6-dimethylphenyl)amino]acetamide has been studied for its potential use as an analgesic agent. It has been shown to possess analgesic activity in animal models of pain.